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Compound of Interest

Compound Name: 2-Hydroxy-3-iodo-5-methylpyridine

Cat. No.: B1372737

2-Hydroxy-3-iodo-5-methylpyridine (CAS No. 313678-93-2) is a substituted pyridine
derivative that has emerged as a versatile and valuable building block in various scientific
sectors.[1] Its unique molecular architecture, featuring a hydroxyl group, an iodine atom, and a
methyl group on the pyridine ring, makes it a highly reactive intermediate for advanced
chemical synthesis. For researchers and developers in the pharmaceutical, agrochemical, and
material science industries, access to a reliable supply of this compound is critical for
advancing discovery and innovation pipelines.[1][2]

This guide serves as a technical resource for professionals, providing a comprehensive
overview of the commercial landscape for 2-Hydroxy-3-iodo-5-methylpyridine. Beyond a
simple list of suppliers, it offers insights into the compound's properties, a robust workflow for
procurement and quality validation, and a look into its primary applications, ensuring that
researchers can source and utilize this key intermediate with confidence.

Physicochemical Properties: A Data-Driven Profile

Understanding the fundamental properties of a chemical is the first step in its effective
application. 2-Hydroxy-3-iodo-5-methylpyridine is typically a yellow to light brown powder
with a defined melting point, indicating its purity.[1] Its solubility in dimethyl sulfoxide (DMSO) is
a key practical detail for chemists designing reaction conditions or preparing samples for
analysis.[3][4]
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Property Value Source(s)
CAS Number 313678-93-2 [1][3]
Molecular Formula CeHsINO [1]
Molecular Weight 235.02 g/mol [1][5]
Appearance Yellow to light brown powder [1]

Melting Point 190-194 °C [1]

Purity Typically = 97% (HPLC) [1]
Solubility Soluble in dimethyl sulfoxide 1]

(DMSO)

Storage Conditions

Store at 0-8°C, protect from
light

[1]3]

Commercial Suppliers and Procurement Strategy

A variety of chemical suppliers list 2-Hydroxy-3-iodo-5-methylpyridine in their catalogs.

These range from large, well-known distributors to more specialized manufacturers. The table

below consolidates a list of potential suppliers found across several chemical commerce

platforms.

Supplier Name Noted On

J & K SCIENTIFIC LTD. ChemicalBook[6]
Alfa Aesar ChemicalBook][6]
Energy Chemical ChemicalBook][6]
Chem-Impex Company Website[1]
Capot Chemical Co.,Ltd. ChemicalBook[6]
Amadis Chemical Company Limited ChemicalBook][6]
Shanghai YuanYe Biotechnology Co., Ltd. ChemicalBook][6]
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Note: Availability and purity specifications should always be confirmed directly with the supplier
prior to purchase.

A systematic approach to procurement and validation is essential to ensure the quality and
consistency of starting materials, which is paramount in regulated research and development
environments like drug discovery.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Phase 1: Sourcing

Identify Potential Suppliers

Request Quotes & Lead Times

Request Certificate of Analysis (CoA) & SDS

Phase 2: Evaluation

Y

Review Supplier CoA for Purity & Identity Specs

'

Assess Supplier Reputation & Documentation

Phase 3: In-Hquse Validation

Place Order for Small/Evaluation Batch

Perform In-House QC Analysis (e.g., HPLC, NMR)

Compare QC Data with Supplier CoA

Approve Supplier & Material for Scale-up

Click to download full resolution via product page

Caption: Procurement and QC workflow for chemical intermediates.
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Experimental Protocol: HPLC-Based Quality Control

Trust in a chemical intermediate begins with self-validating protocols. An in-house QC check is
crucial to verify the identity and purity stated on the supplier's Certificate of Analysis. High-
Performance Liquid Chromatography (HPLC) is a standard method for this purpose. While a
specific monograph may not be publicly available, a general method can be developed based
on the analysis of structurally similar pyridine compounds.[7][8]

Objective: To verify the purity of a received batch of 2-Hydroxy-3-iodo-5-methylpyridine.
Materials:

e 2-Hydroxy-3-iodo-5-methylpyridine sample

o Acetonitrile (HPLC grade)

e Deionized Water (18 MQ-cm)

e Formic Acid (or Phosphoric Acid)

o Volumetric flasks, pipettes, and autosampler vials

¢ 0.45 pm syringe filters

Instrumentation:

e HPLC system with a UV detector

e C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 um patrticle size)
Methodology:

o Mobile Phase Preparation:

o Rationale: A buffered acetonitrile/water mobile phase is standard for reverse-phase
chromatography of polar aromatic compounds, providing good peak shape and resolution.
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o Procedure: Prepare Mobile Phase A as 0.1% Formic Acid in Water and Mobile Phase B as
0.1% Formic Acid in Acetonitrile. Degas both solvents before use.

o Standard Preparation:

o Rationale: A standard of known concentration is required for accurate quantification and
retention time matching.

o Procedure: Accurately weigh ~10 mg of the compound and dissolve it in a small amount of
DMSO, then dilute to 10.0 mL with the mobile phase (50:50 A:B) to create a 1 mg/mL
stock solution. Prepare a working standard of ~50 pug/mL by further dilution.

e Sample Preparation:

o Rationale: The sample must be prepared in the same manner as the standard to ensure
accurate comparison.

o Procedure: Prepare a sample solution at the same concentration as the working standard
(~50 pg/mL) following the procedure in Step 2. Filter the final solution through a 0.45 pm
filter into an autosampler vial.

o Chromatographic Conditions:

o Rationale: A gradient elution is often used to ensure that any impurities, which may have
different polarities, are eluted and detected.

o Flow Rate: 1.0 mL/min

o Injection Volume: 10 pL

o Column Temperature: 30 °C

o UV Detection: 254 nm or a wavelength determined by a UV scan of the standard.
o Gradient Program:

= 0-1 min: 35% B
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= 1-10 min: 35% to 80% B

= 10-12 min: 80% B

» 12.1-15 min: 35% B (re-equilibration)
o Data Analysis:

o Identity: The retention time of the major peak in the sample chromatogram should match
that of the standard.

o Purity: Calculate the area percentage of the main peak relative to the total area of all
peaks in the chromatogram. This should meet or exceed the specification on the CoA
(e.g., 297%).[1]

Core Applications in Scientific Research

The utility of 2-Hydroxy-3-iodo-5-methylpyridine stems from its capacity to participate in a
wide range of chemical transformations, making it a valuable intermediate in several key

research areas.[1]

2-Hydroxy-3-iodo-5-methylpyridine

Pharmaceutical Development
(Anti-inflammatory, Antibacterial Agents)

Agrochemicals Materials Science Biochemical Research
(Pesticides, Herbicides) (Polymers, Coatings) (Reagent in Assays)

Click to download full resolution via product page
Caption: Key application areas for the title compound.

o Pharmaceutical Development: This compound is a crucial starting material for synthesizing
more complex molecules with potential therapeutic properties. Researchers have utilized it in
the development of novel anti-inflammatory and antimicrobial agents.[1][2] The iodine atom
provides a reactive site for cross-coupling reactions, a common strategy in modern drug

discovery.
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e Agrochemicals: In the agricultural sector, it serves as an intermediate in the formulation of
next-generation pesticides and herbicides.[1][5] Its structure can be modified to create active
ingredients that offer enhanced efficacy and stability for crop protection.

o Materials Science: The compound's reactivity is also being explored in materials science for
creating novel polymers and specialty coatings. These materials may exhibit improved
durability and resistance to environmental factors.[1]

Safety, Handling, and Storage

Proper handling of any chemical reagent is critical for laboratory safety. 2-Hydroxy-3-iodo-5-
methylpyridine is known to be light-sensitive and should be stored accordingly.[3]

o Storage: Keep in a tightly sealed container in a refrigerator (0-8°C) and protected from light.

[1]

» Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust.[6]

» Hazards: The compound is classified with several hazard statements, including being
harmful if swallowed (H302), causing skin irritation (H315), causing serious eye damage
(H318), and potentially causing respiratory irritation (H335).[6][9] Always consult the latest
Safety Data Sheet (SDS) from the supplier before use.

Conclusion

2-Hydroxy-3-iodo-5-methylpyridine is more than just a catalog item; it is an enabling tool for
chemical innovation. For researchers in competitive fields, securing a high-quality, reliable
supply is a non-trivial step that underpins the success of entire projects. By combining a
strategic sourcing plan with robust in-house quality control, scientific professionals can
confidently integrate this versatile building block into their synthetic workflows, accelerating the
path from discovery to application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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